Cas no 99532-44-2 (5-Fluoro-1-(phenylsulfonyl)-1H-indole)

• Product Name: 5-Fluoro-1-(phenylsulfonyl)-1H-indole
• CAS No: 99532-44-2
• MF: C₁₄H₁₀FNO₂S
• MW: 275.298105716705
• CID: 1091178
• PubChem ID: 11288858
• Update Time: 2025-04-23

5-Fluoro-1-(phenylsulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-(phenylsulfonyl)-1H-indole
• 5-fluoro-1-phenylsulfonyl-1H-indole
• C91484
• QVIFQMIUDPKYEF-UHFFFAOYSA-N
• 1-(BENZENESULFONYL)-5-FLUOROINDOLE
• 1-(phenylsulfonyl)-5-fluoroindole
• 99532-44-2
• 1-benzenesulfonyl-5-fluoro-1H-indole
• 1-(benzenesulfonyl)-5-fluoro-1H-indole
• SCHEMBL426117
• DB-139722

• Inchi： 1S/C14H10FNO2S/c15-12-6-7-14-11(10-12)8-9-16(14)19(17,18)13-4-2-1-3-5-13/h1-10H
• InChI Key： QVIFQMIUDPKYEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Exact Mass: 275.04162790g/mol
• Monoisotopic Mass: 275.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4Ų

Additional information on 5-Fluoro-1-(phenylsulfonyl)-1H-indole

5-Fluoro-1-(phenylsulfonyl)-1H-indole: A Comprehensive Overview

The compound 5-Fluoro-1-(phenylsulfonyl)-1H-indole, with CAS Registry Number 99532-44-2, stands as a significant entity in the realm of organic chemistry. This molecule belongs to the family of indole derivatives, characterized by its unique structure that combines a fluorine atom at position 5 and a phenylsulfonyl group at position 1 on the indole ring. The indole moiety itself is renowned for its pharmacological properties, making this compound an intriguing subject of study in various fields, including pharmaceutical research and drug development.

Recent studies have highlighted the potential of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The presence of the fluorine atom at position 5 introduces electronic effects that can influence the compound's reactivity and selectivity, rendering it suitable for applications in targeted therapies. Furthermore, the phenylsulfonyl group at position 1 imparts additional steric and electronic properties, which are crucial for interactions with biological systems.

In terms of synthesis, 5-Fluoro-1-(phenylsulfonyl)-1H-indole can be synthesized via multi-step procedures involving the coupling of indole derivatives with phenylsulfonyl groups. The introduction of the fluorine atom at position 5 typically requires careful control over reaction conditions to ensure regioselectivity and yield. This compound's synthesis is a testament to the precision required in organic chemistry, particularly when dealing with heterocyclic structures.

Beyond its chemical significance, 5-Fluoro-1-(phenylsulfonyl)-1H-indole has garnered attention for its biological activity. Research indicates that this compound exhibits potent antiproliferative effects in vitro, making it a promising candidate for anticancer drug development. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the MEK/ERK pathway and the PI3K/AKT pathway, which are often dysregulated in cancer cells.

Recent advancements in drug delivery systems have further enhanced the potential of this compound. By incorporating it into nanocarriers or liposomal formulations, researchers aim to improve its bioavailability and reduce off-target effects, thereby increasing therapeutic efficacy. These innovations underscore the compound's versatility and its adaptability to modern pharmacological strategies.

Moreover, 5-Fluoro-1-(phenylsulfonyl)-1H-indole has shown remarkable results in preclinical models of inflammation and autoimmune diseases. Its ability to inhibit pro-inflammatory cytokines, such as TNF-alpha and IL-6, positions it as a potential agent for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease. This duality in its therapeutic applications—oncology and immunomodulation—highlights its broad utility in the biomedical field.

Despite its promising attributes, challenges remain in optimizing its pharmacokinetics and toxicity profiles. Ongoing research is focused on identifying optimal dosing regimens and minimizing adverse effects, particularly in sensitive patient populations. Collaborative efforts between chemists, biologists, and clinicians are essential to unlock the full potential of 5-Fluoro-1-(phenylsulfonyl)-1H-indole as a therapeutic agent.

In conclusion, 5-Fluoro-1-(phenylsulfonyl)-1H-indole represents an exciting frontier in the intersection of organic chemistry and biomedical research. Its unique structure, coupled with its demonstrated biological activity, positions it at the forefront of drug development for a variety of diseases. As scientific advancements continue to unravel its mechanisms and applications, this compound is poised to make significant contributions to the field of medicine.